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Compound of Interest

Compound Name: 3-Methylpentane-1,3,5-triol

CAS No.: 7564-64-9

Cat. No.: B043031

Get Quote

Executive Summary
3-Methylpentane-1,3,5-triol (MPT) represents a distinct class of aliphatic triols characterized

by differential hydroxyl reactivity.[1] Unlike standard crosslinkers such as Trimethylolpropane

(TMP) where all hydroxyls are primary and relatively equipotent, MPT possesses two primary

hydroxyl groups (C1, C5) and one sterically hindered tertiary hydroxyl group (C3).[1]

This structural asymmetry allows for unique polymerization strategies:

Latent Crosslinking: The tertiary hydroxyl can remain unreacted during initial prepolymer

formation, allowing for the synthesis of linear, functionalizable polyurethane/polyester chains

that can be crosslinked in a secondary, high-temperature curing step.[1]

Amorphous Morphology: The odd carbon number backbone (C5) combined with the C3-

methyl branching disrupts polymer crystallinity, yielding polyurethanes with superior flexibility,

transparency, and low-temperature performance compared to linear analogs.[1]

This guide provides detailed protocols for leveraging MPT in the synthesis of functional

polyester polyols and crosslinked polyurethane elastomers.
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Chemical Identity & Properties
Property Data Relevance to PU Synthesis

IUPAC Name 3-Methylpentane-1,3,5-triol Core Monomer

CAS Number 7564-64-9 Identification

Molecular Weight 134.17 g/mol Stoichiometric calculations

Structure
HO-(CH₂)₂-C(CH₃)(OH)-

(CH₂)₂-OH
2x Primary OH, 1x Tertiary OH

Physical State Viscous Colorless Liquid Easy handling (vs. solid TMP)

Solubility Polar solvents, Polyols
Compatible with standard PU

formulations

Structural Reactivity Map (Graphviz)
The following diagram illustrates the kinetic hierarchy of the hydroxyl groups in MPT.
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Figure 1: Differential reactivity of hydroxyl groups in MPT. Primary OH groups drive linear chain

growth, while the tertiary OH acts as a latent site for crosslinking.[1]
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Protocol A: Synthesis of "Pendant-OH" Polyester Polyol
Objective: Synthesize a linear polyester polyol where MPT acts primarily as a diol, leaving the

tertiary hydroxyl available for post-polymerization modification or later crosslinking.[1]

Mechanism: By controlling the reaction temperature (<160°C) and using selective catalysis, we

favor the esterification of primary hydroxyls over the tertiary hydroxyl.[1]

Materials
Monomer A: Adipic Acid (AA) - High Purity[2]

Monomer B: 3-Methylpentane-1,3,5-triol (MPT)[1][3]

Catalyst: Titanium(IV) isopropoxide (TIPT) or Fascat® 4100 (Butylstannoic acid)

Solvent: Xylene (for azeotropic distillation, optional)[1]

Step-by-Step Methodology
Stoichiometric Calculation:

Target Molecular Weight (

): ~2000 g/mol .

Molar Ratio: Use a slight excess of MPT to ensure hydroxyl termination.

Note: Treat MPT as a diol (functionality = 2) for this calculation, assuming the tertiary OH

is inert under these conditions.

Ratio

.

Reactor Setup:

Equip a 4-neck round-bottom flask with:

Mechanical stirrer (overhead).
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Nitrogen inlet (sparge tube).[2][4]

Thermocouple.[2]

Dean-Stark trap with condenser (for water removal).

Esterification (Stage 1):

Charge Adipic Acid and MPT into the reactor.

Purge with

for 15 minutes.

Heat to 140°C under stirring. Water evolution will begin.[5]

Critical: Maintain temperature below 150°C to minimize tertiary OH reaction.

Catalysis & Vacuum (Stage 2):

Once water evolution slows (Acid Value ~50 mg KOH/g), add Catalyst (150 ppm).[1]

Apply gradual vacuum (down to 20 mbar) to drive the reaction.

Monitor Acid Value (AV). Target AV < 1.0 mg KOH/g.

Validation:

FTIR: Confirm disappearance of -COOH peak (1700 cm⁻¹) and persistence of broad -OH

stretch (3400 cm⁻¹).

OH Number Titration: The experimental OH number will be higher than calculated for a

pure diol because the tertiary OH contributes to the titration but not the chain length.

Self-Validating Step: If the viscosity spikes uncontrollably (gelation), the tertiary OH

reacted.[1] Lower the synthesis temperature in the next run.
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Protocol B: One-Shot Synthesis of Crosslinked PU
Elastomer
Objective: Produce a high-performance elastomer utilizing the full functionality (f=3) of MPT for

high crosslink density and hydrolytic stability.

Mechanism: Using a highly reactive isocyanate and a strong tin catalyst at elevated

temperatures forces the tertiary hydroxyl to react, forming a robust 3D network.[1]

Materials
Polyol: Polytetramethylene Ether Glycol (PTMEG, MW 1000) - Soft Segment[1]

Chain Extender/Crosslinker: MPT - Hard Segment/Crosslinker

Isocyanate: 4,4'-Methylene Diphenyl Diisocyanate (MDI) - Modified liquid MDI preferred for

handling[1]

Catalyst: Dibutyltin Dilaurate (DBTDL) - Promotes NCO-OH reaction

Degassing Agent: Byk-A 530 or similar.

Formulation Table (Example)
Component

Equivalent Weight
(EW)

Parts by Weight
(PBW)

Function

PTMEG 1000 500 100.0
Soft Segment

(Flexibility)

MPT 44.7 (f=3) 5.0

Crosslinker

(Modulus/Heat

Resistance)

MDI 125
Calculated based on

Index
Hard Segment

DBTDL - 0.05 Catalyst

Target NCO Index: 1.05 (5% excess Isocyanate)
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Step-by-Step Methodology
Pre-conditioning:

Dry PTMEG and MPT under vacuum at 80°C for 2 hours to remove moisture (<0.05%

water content is critical).

Melt/Warm MDI to 50°C if solid.

Mixing (The "One-Shot"):

In a speed-mixer cup, combine PTMEG, MPT, and DBTDL. Mix at 2000 RPM for 1 minute.

Add the calculated amount of MDI.

Mix vigorously for 30-45 seconds. Watch for exotherm.

Casting:

Pour the mixture into a pre-heated mold (100°C) coated with mold release agent.

Note: The pot life will be slightly longer than TMP-based formulations due to the slower

tertiary OH, allowing for better mold filling.

Curing (Critical for MPT):

Initial Cure: 110°C for 16 hours.

Post Cure: 120°C for 4 hours.

Reasoning: The tertiary hydroxyl requires thermal energy and time to achieve full

conversion. Under-curing will result in a tacky surface and poor compression set.

Characterization & Troubleshooting
Process Workflow Diagram
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Figure 2: Decision tree for MPT processing. Route selection depends on whether the tertiary

OH is intended as a pendant group or a crosslink site.[1]
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Issue Probable Cause Corrective Action

Premature Gelation (Route A)
Reaction temp too high;

Tertiary OH reacted.

Reduce synthesis temp to

<145°C. Use selective catalyst

(e.g., Tin-free).

Surface Tackiness (Route B)
Incomplete reaction of Tertiary

OH.

Increase post-cure

temperature (120°C+) or

increase DBTDL catalyst load.

Bubbles in Elastomer
Moisture in MPT

(Hygroscopic).

Dry MPT strictly (Vacuum/N2

sparge). Add molecular sieves

(3Å) to polyol blend.

Phase Separation
Incompatibility with non-polar

polyols.

MPT is polar. Use a

compatibilizer or switch to a

more polar soft segment

(Polyester vs Polybutadiene).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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